Cas no 388-82-9 (2,2'-Difluorobiphenyl)

• Product Name: 2,2'-Difluorobiphenyl
• CAS No: 388-82-9
• MF: C₁₂H₈F₂
• MW: 190.188730239868
• MDL: MFCD00017910
• CID: 313402
• PubChem ID: 24877980
• Update Time: 2025-04-19

2,2'-Difluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2'-difluoro-
• 1-fluoro-2-(2-fluorophenyl)benzene
• 2,2′-Difluorobiphenyl
• 2,2′-Difluorobiphenyl solution
• 2,2-Difluorobiphenyl
• 2,2'-Difluorobiphenyl Solution
• 2,2'-Difluorobiphenyl
• 2,2'-Difluorodiphenyl
• o,o'-Difluorobiphenyl
• MFCD00017910
• 1-fluoro-2-(2-fluorophenyl)-benzene
• NQ5S46N6ZC
• PXFIPIAXFGAEMJ-UHFFFAOYSA-N
• 2,2'-Difluorobiphenyl, 98%
• EINECS 206-863-1
• ZINCPEROXIDE
• Biphenyl, 2,2'-difluoro
• 2,2'-Difluoro-1,1'-biphenyl
• AI3-52652
• SCHEMBL197834
• 2,2'-Difluorobiphenyl, analytical standard
• FT-0609235
• BB 0258984
• 1,1'-Biphenyl, 2,2'-difluoro-
• 2,2'-Difluoro-1,1'-biphenyl #
• UNII-NQ5S46N6ZC
• 388-82-9
• 2,2'-Difluorobiphenyl (PFB 4)
• CS-0060067
• DTXSID70192067
• 2,2'-Difluorobiphenyl (PFB 4) 2000 microg/mL in Methyl-tert-butyl ether
• NS00041777
• 2,2/'-Difluorobiphenyl
• AKOS015890250
• 1-Fluoro-2-(2-fluorophenyl)benzene;
• DB-019614
• 2,2''-Difluorobiphenyl
• DTXCID80114558
• 2,2 inverted exclamation marka-Difluorobiphenyl

• MDL： MFCD00017910
• Inchi： 1S/C12H8F2/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8H
• InChI Key： PXFIPIAXFGAEMJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 190.05900
• Monoisotopic Mass: 190.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.3935 g/cm3 (20 ºC)
• Melting Point: 117-121 °C (lit.)
• Boiling Point: 244.8±15.0 ºC (760 Torr),
• Flash Point: 83.6±8.3 ºC,
• Refractive Index: 1.713
• Solubility: Insuluble (3.4E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.63180
• Solubility: Not determined

2,2'-Difluorobiphenyl Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3152 9/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S36/37; S24/25; S23; S53
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C